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Compound of Interest

Compound Name: Spirambrene

Cat. No.: B16213631

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Spirambrene is a synthetic fragrance ingredient prized for its complex and powerful ambery,

woody, spicy, and aldehydic scent profile.[1][2][3] As a key component in modern perfumery, its

consistent and reproducible sensory evaluation is paramount for quality control, new product

development, and research into olfaction. These application notes provide a detailed protocol

for the sensory panel evaluation of Spirambrene, designed to yield robust and reliable data for

researchers, scientists, and professionals in the fragrance and drug development industries.

Chemical and Physical Properties of Spirambrene
A comprehensive understanding of Spirambrene's physicochemical properties is essential for

its appropriate handling and evaluation.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b16213631#bc-rfq
https://www.benchchem.com/product/b16213631/docs?utm_src=pdf-body#application-notes-and-protocols-for-sensory-panel-evaluation-of-spirambrene
https://www.givaudan.com/fragrance-beauty/fragrance-ingredients-business/fragrance-molecules/spirambrene
https://www.thegoodscentscompany.com/data/rw1096571.html
https://shop.perfumersapprentice.com/p-10086-spirambrene-givaudan.aspx
https://www.benchchem.com/product/b16213631/docs?utm_src=pdf-body#application-notes-and-protocols-for-sensory-panel-evaluation-of-spirambrene
https://www.benchchem.com/product/b16213631/docs?utm_src=pdf-body#application-notes-and-protocols-for-sensory-panel-evaluation-of-spirambrene
https://www.benchchem.com/product/b16213631/docs?utm_src=pdf-body#application-notes-and-protocols-for-sensory-panel-evaluation-of-spirambrene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16213631?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Name

2',2',3,7,7-

Pentamethylspiro[bicyclo[4.1.0]

heptane-2,5'-[1][4]dioxane]

(diastereoisomers)

[1][3]

CAS Number 121251-68-1, 121251-67-0 [1][3]

Molecular Formula C15H26O2 [1][3][5]

Molecular Weight 238.4 g/mol [1][3][5]

Appearance Colorless to pale yellow liquid [1][5][6]

Odor Profile
Ambery, Woody, Spicy,

Aldehydic, Powerful
[1][2][3]

Boiling Point ~252 °C [3][5]

Vapor Pressure 0.0039 hPa at 20 °C [2][3]

Flash Point >200 °F (~93.3 °C) [5]

Solubility
Insoluble in water; soluble in

organic solvents
[5]

Recommended Use Level
0.1% - 3% in fragrance

concentrate
[1][2][7]

Sensory Evaluation Protocol: Spirambrene
This protocol outlines a standardized methodology for the sensory evaluation of Spirambrene,

adaptable for various research and quality control purposes.

Objective
To quantitatively and qualitatively assess the olfactory characteristics of Spirambrene,

including its odor profile, intensity, and longevity.
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Selection: Recruit panelists based on their ability to discriminate and describe different

odors. Screen for anosmia and specific scent sensitivities.

Training: Train panelists on a vocabulary of standard fragrance descriptors, including those

relevant to ambery, woody, spicy, and aldehydic notes.[8] Calibrate the panel using reference

standards for these odor families.

Sample Preparation
Dilution: Prepare solutions of Spirambrene in a suitable solvent (e.g., ethanol, diethyl

phthalate) at concentrations relevant to its typical use levels (e.g., 1%, 5%, and 10%). A

control of the solvent alone must be included.

Blotter Preparation: Dip standard fragrance blotters (smelling strips) to a consistent depth

(e.g., 1 cm) into the Spirambrene solutions and the control. Allow the solvent to evaporate

for a specified time (e.g., 30 seconds) before evaluation.

Evaluation Procedure
Environment: Conduct evaluations in a well-ventilated, odor-neutral room.

Presentation: Present the coded blotters to panelists in a randomized and balanced order to

minimize bias.[9]

Evaluation Stages:

Initial Evaluation (Top Notes): Evaluate the blotters immediately after the solvent has

evaporated.

Mid-term Evaluation (Heart Notes): Evaluate the blotters after a set time interval (e.g., 1

hour) to assess the evolution of the fragrance.

Long-term Evaluation (Base Notes/Longevity): Evaluate the blotters after an extended

period (e.g., 4, 8, and 24 hours) to determine the tenacity and dry-down characteristics of

the scent.[7][10]
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Quantitative Evaluation: Panelists rate the intensity of the overall scent and specific odor

descriptors (e.g., ambery, woody, spicy, aldehydic) on a labeled magnitude scale (e.g., 0 =

not perceptible, 10 = extremely strong).

Odor Descriptor
Intensity Rating (0-
10) at T=0

Intensity Rating (0-
10) at T=1hr

Intensity Rating (0-
10) at T=8hr

Overall Intensity

Ambery

Woody

Spicy

Aldehydic

Other (specify)

Qualitative Evaluation: Panelists provide descriptive terms for the perceived scent at each

evaluation stage.

Statistical Analysis: Analyze the quantitative data using appropriate statistical methods (e.g.,

ANOVA, t-tests) to determine significant differences in intensity ratings across different time

points and concentrations.

Experimental Workflow
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Caption: Sensory evaluation workflow for Spirambrene.
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Olfactory Signaling Pathway
The perception of Spirambrene, like all odorants, is initiated by the binding of the molecule to

olfactory receptors in the nasal cavity. This triggers a cascade of intracellular events leading to

the generation of an electrical signal that is transmitted to the brain.[4][11][12]

The binding of an odorant molecule, such as Spirambrene, to a G-protein coupled olfactory

receptor (OR) activates the G-protein G-olf.[4] This, in turn, stimulates adenylyl cyclase to

produce cyclic AMP (cAMP).[4][13] The increase in cAMP opens cyclic nucleotide-gated ion

channels, allowing an influx of sodium and calcium ions, which depolarizes the neuron.[4][13]

This depolarization, amplified by a calcium-activated chloride current, generates an action

potential that travels to the olfactory bulb and then to higher cortical areas for processing and

perception of the smell.[4][12]
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Caption: Simplified olfactory signal transduction pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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